5,6,7,8-Tetrahydroquinolin-8-yl methanesulfonate

• Molecular Formula: C10H13NO3S
• Molecular Weight: 227.28 g/mol
• IUPAC Name: 5,6,7,8-tetrahydroquinolin-8-yl methanesulfonate
• InChI: InChI=1S/C10H13NO3S/c1-15(12,13)14-9-6-2-4-8-5-3-7-11-10(8)9/h3,5,7,9H,2,4,6H2,1H3
• InChI Key: RKEAZRUDVIHPLG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OC1CCCC2=C1N=CC=C2

Description

5,6,7,8-Tetrahydroquinolin-8-yl methanesulfonate is a useful research compound. Its molecular formula is C10H13NO3S and its molecular weight is 227.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2.0 g (13 mmol) of 5,6,7,8-tetrahydroquinolin-8-ol and 3.3 g (27 mmol) of 4-(dimethylamino)pyridine in 30 mL of dichloromethane was added 1.3 mL (16 mmol) of methanesulfonyl chloride under an atmosphere of nitrogen. The reaction mixture was stirred for 8 h and then diluted with 30 mL water. The aqueous phase was then extracted with dichloromethane (3×30 mL) and the combined organics were dried over magnesium sulfate, filtered and evaporated in vacuo to afford the title compound as a light orange gum that was used without further purification. LC/MS: m/z (ES) 172.0 (MH)+.